Cas no 75953-88-7 (Oxazole, 2,2',2''-(1,3,5-benzenetriyl)tris[4,5-dihydro-)

• Product Name: Oxazole, 2,2',2''-(1,3,5-benzenetriyl)tris[4,5-dihydro-
• CAS No: 75953-88-7
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 538745
• PubChem ID: 14766553
• Update Time: 2025-04-19

Oxazole, 2,2',2''-(1,3,5-benzenetriyl)tris[4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-[3,5-bis(4,5-dihydro-1,3-oxazol-2-yl)phenyl]-4,5-dihydro-1,3-oxazole
• 1,3,5-Tris(2-oxazoline-2-yl)benzene
• 75953-88-7
• SCHEMBL3794785
• DTXSID60563803
• 1,3,5-tris(4,5-dihydrooxazol-2-yl)benzene
• Oxazole, 2,2',2''-(1,3,5-benzenetriyl)tris[4,5-dihydro-
• 2,2',2''-(Benzene-1,3,5-triyl)tris(4,5-dihydro-1,3-oxazole)
• A903645

• Inchi： 1S/C15H15N3O3/c1-4-19-13(16-1)10-7-11(14-17-2-5-20-14)9-12(8-10)15-18-3-6-21-15/h7-9H,1-6H2
• InChI Key： KXZGVOMPMAEUSL-UHFFFAOYSA-N
• SMILES： O1CCN=C1C1C=C(C2=NCCO2)C=C(C2=NCCO2)C=1

Computed Properties

• Exact Mass: 285.11134135g/mol
• Monoisotopic Mass: 285.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),